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Compound of Interest

Compound Name: BMS-986034

Cat. No.: B15603655 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation and use of

BMS-986034 in cell culture experiments. BMS-986034 is a potent and selective agonist of the

G protein-coupled receptor 119 (GPR119).

Introduction to BMS-986034
BMS-986034 is a small molecule agonist for GPR119, a receptor predominantly expressed in

pancreatic β-cells and intestinal L-cells.[1] Activation of GPR119 stimulates the Gαs protein

subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular

cyclic adenosine monophosphate (cAMP).[2] This signaling cascade has been shown to play a

role in glucose homeostasis, primarily through the potentiation of glucose-stimulated insulin

secretion and the release of glucagon-like peptide-1 (GLP-1).[2] These characteristics make

BMS-986034 a valuable tool for research in metabolic diseases, such as type 2 diabetes and

obesity.

Quantitative Data
The following table summarizes the key quantitative information for BMS-986034.
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Parameter Value Source

Molecular Weight 531.39 g/mol [1]

EC50 in HEK293 cells 3 nM [3][4]

Solubility in DMSO 5 mg/mL (with warming) [1]

Note: The EC50 value can vary depending on the cell line and experimental conditions. It is

highly recommended to determine the optimal concentration for your specific cell line and

assay.

Signaling Pathway of BMS-986034
BMS-986034 activates GPR119, initiating a downstream signaling cascade. The diagram

below illustrates this pathway.
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BMS-986034 signaling pathway via GPR119.

Experimental Protocols
Preparation of BMS-986034 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-986034 in DMSO.

Materials:
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BMS-986034 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Procedure:

Before opening, centrifuge the vial of BMS-986034 powder to ensure all the powder is at the

bottom.

To prepare a 10 mM stock solution, dissolve 5.31 mg of BMS-986034 (MW: 531.39 g/mol ) in

1 mL of sterile DMSO.

Vortex the solution thoroughly to ensure complete dissolution. Gentle warming in a 37°C

water bath may be necessary.

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to one month) or -80°C for long-term

storage (up to six months).

General Protocol for Cell Treatment
This protocol provides a general workflow for treating cells in culture with BMS-986034.
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General experimental workflow for BMS-986034.
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Procedure:

Culture your cells of interest to the desired confluency in an appropriate culture vessel.

Thaw a single aliquot of the 10 mM BMS-986034 stock solution.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

desired final concentrations for your experiment.

Important: Ensure the final concentration of DMSO in the culture medium is less than

0.5%, and ideally below 0.1%, to avoid solvent-induced toxicity. Include a vehicle control

with the same final DMSO concentration in your experimental design.

Remove the existing medium from the cells and replace it with the medium containing the

various concentrations of BMS-986034 or the vehicle control.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2

incubator.

Following incubation, perform the desired biological assay to measure the effect of the

compound.

Protocol for Determining the Optimal Working
Concentration
This protocol outlines a method to determine the half-maximal effective concentration (EC50) of

BMS-986034 in your cell line of interest.

Procedure:

Cell Seeding: Seed your cells in a 96-well plate at a predetermined density and allow them to

adhere and grow overnight.

Compound Preparation: Prepare a series of dilutions of BMS-986034 in culture medium. A

common approach is a 10-point, 3-fold or 10-fold serial dilution starting from a high

concentration (e.g., 10 µM).
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Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of BMS-986034. Include a vehicle control (medium with DMSO) and

any necessary positive or negative controls.

Incubation: Incubate the plate for a predetermined period relevant to your assay (e.g., 24,

48, or 72 hours).

Assay: Perform a relevant assay to measure the biological effect of BMS-986034. For a

GPR119 agonist, this could be a cAMP accumulation assay, an insulin or GLP-1 secretion

assay, or a downstream gene expression analysis.

Data Analysis: Plot the response versus the logarithm of the compound concentration. Fit the

data to a four-parameter logistic curve to determine the EC50 value.

Safety and Handling
BMS-986034 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Handle the compound in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

conditions for their specific cell lines and experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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